Cas no 1806760-60-0 (4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806760-60-0
• MF: C₁₀H₆F₆N₂O₂
• MW: 300.157263278961
• CID: 4842156
• Update Time: 2025-08-04

4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C10H6F6N2O2/c1-19-7-5(2-3-17)4-18-8(20-10(14,15)16)6(7)9(11,12)13/h4H,2H2,1H3
• InChI Key： UXJHSYJXUWTWEV-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CC#N)C=1OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1

Additional information on 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile

Comprehensive Overview of 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806760-60-0)

In the realm of specialty chemicals, 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806760-60-0) stands out as a high-value intermediate with diverse applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, has garnered significant attention due to its potential in drug discovery and advanced material synthesis. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for fluorinated pyridine derivatives in modern chemistry.

The molecular structure of 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile features a pyridine core substituted with electron-withdrawing groups, which enhances its reactivity and stability. This makes it an ideal candidate for cross-coupling reactions and nucleophilic substitutions, key processes in the synthesis of complex organic molecules. The presence of the acetonitrile moiety further expands its utility, enabling transformations into carboxylic acids, amides, and other functional groups. Such versatility aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal waste are prioritized.

One of the most searched topics related to this compound is its role in pharmaceutical intermediates. With the rise of precision medicine and targeted therapies, the demand for structurally diverse building blocks like 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile has surged. Its trifluoromethyl group, in particular, is prized for improving the bioavailability and metabolic stability of drug candidates. This aligns with the industry's focus on fluorine-containing drugs, which account for a significant portion of newly approved therapeutics.

Another area of interest is the compound's potential in agrochemical innovation. Fluorinated pyridines are increasingly used in the development of next-generation pesticides and herbicides due to their enhanced efficacy and environmental profiles. The trifluoromethoxy group in this compound offers unique advantages, such as resistance to degradation and improved target specificity. These properties are critical in addressing global challenges like pest resistance and sustainable agriculture, making it a hot topic in research circles.

From a synthetic perspective, CAS No. 1806760-60-0 is often discussed in the context of regioselective functionalization and catalytic transformations. Advanced techniques like flow chemistry and microwave-assisted synthesis have been explored to optimize its production, reflecting the broader shift toward process intensification in chemical manufacturing. These innovations not only improve yield and purity but also reduce energy consumption, catering to the growing emphasis on carbon footprint reduction in the chemical industry.

In material science, the compound's unique electronic properties make it a candidate for organic electronics and optoelectronic materials. The trifluoromethyl group's ability to modulate electron density has implications for designing high-performance polymers and semiconductors. This intersects with the booming interest in flexible electronics and wearable technology, where lightweight and durable materials are essential.

Quality control and analytical characterization of 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile are also frequently searched topics. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency, underscoring the importance of analytical method development in chemical research. Regulatory compliance, particularly in REACH and GMP contexts, further highlights the need for rigorous standards in handling such advanced intermediates.

In summary, 4-Methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806760-60-0) represents a cutting-edge chemical entity with multifaceted applications. Its relevance to drug discovery, agrochemical development, and material innovation positions it at the forefront of modern chemistry. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.